3-(3,5-Dimethylisoxazol-4-yl)-1-(3-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)propan-1-one

• IUPAC Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[3-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C16H19F3N4O3/c1-9-12(10(2)26-22-9)5-6-13(24)23-7-3-4-11(8-23)14-20-21-15(25-14)16(17,18)19/h11H,3-8H2,1-2H3
• InChI Key: POFZRUKQEOIXPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)N2CCCC(C2)C3=NN=C(O3)C(F)(F)F
• Molecular Formula: C16H19F3N4O3
• Molecular Weight: 372.34 g/mol

Description

3-(3,5-Dimethylisoxazol-4-yl)-1-(3-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C16H19F3N4O3 and its molecular weight is 372.348. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

• Antimicrobial Activity : Some derivatives of 1,3,4-oxadiazole, which are structurally related to the chemical , have been found to exhibit strong antimicrobial activities. This suggests potential applications in developing new antimicrobial agents (Krolenko, Vlasov, & Zhuravel, 2016).
• Antifungal Agents : Compounds structurally similar to the chemical , specifically those bearing 1,2,3-triazole and piperidine rings, have shown promising results as antifungal agents, indicating potential applications in this field (Sangshetti & Shinde, 2011).

Anti-Proliferative Activities

• Cancer Research : Derivatives of 1,3,4-oxadiazole have demonstrated significant anti-proliferative activity against various cancer cell lines, including prostate, colorectal, and breast cancer. This suggests a potential application in cancer research and therapy (Al-Wahaibi et al., 2021).

Pharmaceutical Research

• Drug Development : The synthesis and biological evaluation of novel compounds structurally related to the chemical have provided insights for the development of new drugs with potential antimicrobial and antifungal properties (Basoğlu et al., 2013).

Molecular Structure and Synthesis

• Molecular Structure Investigations : Research on compounds with structural similarities, involving molecular structure investigations through techniques like X-ray crystallography and DFT calculations, can provide a deeper understanding of the molecular properties of such chemicals (Shawish et al., 2021).
• Synthesis of Related Compounds : Studies focusing on the synthesis of related compounds can lead to the discovery of new pharmaceuticals and materials with unique properties (D’Anna et al., 2004).